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Compound of Interest

Compound Name: Solganal

Cat. No.: B1241724 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, logistical, and operational guidance for

the handling and disposal of Solganal (aurothioglucose) in a laboratory setting. Adherence to

these procedures is critical to ensure personnel safety and maintain experimental integrity.

Hazard Identification and Safety Data
Solganal, a gold-containing compound, is classified as a hazardous substance. It is a skin and

respiratory sensitizer. The primary routes of occupational exposure are inhalation, ingestion,

and skin contact.
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Parameter Value Source

Chemical Name Aurothioglucose

Synonyms Gold thioglucose, Solganal

CAS Number 12192-57-3

Molecular Formula C₆H₁₁AuO₅S

Hazard Classifications

Skin Sensitizer, Category 1;

Respiratory Sensitizer,

Category 1

Occupational Exposure Limit

(OEL)

While a specific OEL for

aurothioglucose is not

established, for soluble gold

compounds, an OEL of 0.05

mg/m³ (as Au) as a time-

weighted average (TWA) is

recommended.

[1]

LD50 (Intravenous, chicken) 1 g/kg

Stability
Unstable in aqueous solutions;

sensitive to light.

Storage Temperature
2-8°C, desiccated, and

protected from light.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Solganal to minimize exposure.
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PPE Category Specification Standard

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile rubber). Double

gloving is recommended.

EN 374

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield is

required when there is a

splash hazard.

EN 166 (EU) or OSHA 29 CFR

1910.133

Respiratory Protection

A NIOSH-approved N95 or

higher-level respirator should

be used when handling the

powder form to prevent

inhalation of dust particles.

NIOSH (US) or EN 149 (EU)

Body Protection
A disposable, solid-front

laboratory coat with tight cuffs.

Operational Plan for Handling Solganal
A systematic approach to handling Solganal is essential for both safety and the validity of

experimental results.

Workflow for Handling Solganal
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Handling Protocol for Solganal

Preparation

Experimentation

Cleanup & Decontamination

Waste Disposal

Don appropriate PPE

Prepare designated handling area in a fume hood

Weigh powder using a containment balance or in a fume hood

Prepare solutions in a fume hood

Handle solutions with caution to avoid aerosols and spills

Proceed to experiment

Transport solutions in sealed, secondary containers

Decontaminate surfaces with a suitable cleaning agent

After experiment completion

Doff PPE and dispose of as hazardous waste

Wash hands thoroughly

Segregate all Solganal waste (solid and liquid)

Label waste containers clearly

Store waste in a designated hazardous waste accumulation area

Dispose of waste through a certified hazardous waste vendor

Click to download full resolution via product page
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Caption: A step-by-step workflow for the safe handling and disposal of Solganal in a laboratory

setting.

Experimental Protocol: In-Vitro Cell-Based Assay
This protocol provides a general methodology for conducting an in-vitro experiment with

Solganal.

Objective: To assess the cytotoxic effect of Solganal on a cancer cell line (e.g., A549) using a

cell viability assay.

Materials:

Solganal (aurothioglucose) powder

Dimethyl sulfoxide (DMSO)

A549 cells (or other suitable cell line)

Cell culture medium (e.g., DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin solution

Phosphate-Buffered Saline (PBS)

Cell viability reagent (e.g., MTT, PrestoBlue)

96-well cell culture plates

Sterile, disposable laboratory consumables (pipette tips, tubes, etc.)

Methodology:

Preparation of Solganal Stock Solution:

In a chemical fume hood, wearing appropriate PPE, accurately weigh the required amount

of Solganal powder.
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Dissolve the powder in sterile DMSO to prepare a high-concentration stock solution (e.g.,

10 mM).

Vortex thoroughly to ensure complete dissolution.

Store the stock solution at -20°C in small aliquots to avoid repeated freeze-thaw cycles.

Cell Culture and Seeding:

Culture A549 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin

at 37°C in a humidified incubator with 5% CO₂.

Once cells reach 80-90% confluency, detach them using trypsin-EDTA.

Resuspend the cells in fresh medium and perform a cell count.

Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well and incubate

for 24 hours to allow for cell attachment.

Treatment with Solganal:

Prepare serial dilutions of the Solganal stock solution in cell culture medium to achieve

the desired final concentrations for treatment.

Remove the old medium from the 96-well plate and add 100 µL of the Solganal-containing

medium to the respective wells.

Include a vehicle control (medium with the highest concentration of DMSO used) and an

untreated control (medium only).

Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

Cell Viability Assay:

After the incubation period, add the cell viability reagent to each well according to the

manufacturer's instructions.

Incubate for the recommended time.
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Measure the absorbance or fluorescence using a plate reader at the appropriate

wavelength.

Data Analysis:

Calculate the percentage of cell viability for each treatment group relative to the untreated

control.

Plot the results to determine the IC₅₀ (half-maximal inhibitory concentration) of Solganal.

Disposal Plan
All waste generated from handling Solganal must be treated as hazardous waste.

Waste Segregation and Collection:

Solid Waste: All contaminated PPE (gloves, lab coats), disposable labware (pipette tips,

tubes, flasks), and any materials used for cleaning up spills should be collected in a

designated, leak-proof, and clearly labeled hazardous waste container.

Liquid Waste: Unused Solganal solutions, contaminated media, and any other liquid waste

containing Solganal should be collected in a separate, leak-proof, and clearly labeled

hazardous waste container. Do not mix with other solvent waste streams unless compatibility

has been confirmed.

Sharps: Needles, syringes, and other contaminated sharps must be placed in a designated

sharps container.

Decontamination of Surfaces and Glassware:

Surface Decontamination: Decontaminate all work surfaces (fume hood, benchtops) with a

suitable laboratory detergent followed by a rinse with 70% ethanol. All cleaning materials

must be disposed of as hazardous solid waste.

Glassware Decontamination: Reusable glassware should be soaked in a suitable

decontamination solution (e.g., a high pH detergent) before standard washing procedures.

Final Disposal:
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All hazardous waste containers must be sealed and stored in a designated hazardous waste

accumulation area.

Arrange for the disposal of all Solganal waste through a certified hazardous waste

management company, in accordance with local, state, and federal regulations.

By adhering to these guidelines, you can ensure a safe working environment and contribute to

the integrity of your research when working with Solganal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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